Delphin

• IUPAC Name: (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[7-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyphenyl)chromenylium-5-yl]oxyoxane-3,4,5-triol;chloride
• InChI: InChI=1S/C27H30O17.ClH/c28-6-16-19(34)21(36)23(38)26(43-16)41-14-4-9(30)3-13-10(14)5-15(25(40-13)8-1-11(31)18(33)12(32)2-8)42-27-24(39)22(37)20(35)17(7-29)44-27;/h1-5,16-17,19-24,26-29,34-39H,6-7H2,(H3-,30,31,32,33);1H/t16-,17-,19-,20-,21+,22+,23-,24-,26-,27-;/m1./s1
• InChI Key: HKHQPWJHAKAMGC-LYQFWTOWSA-N
• Canonical SMILES: C1=C(C=C(C(=C1O)O)O)C2=C(C=C3C(=CC(=CC3=[O+]2)O)OC4C(C(C(C(O4)CO)O)O)O)OC5C(C(C(C(O5)CO)O)O)O.[Cl-]
• Isomeric SMILES: C1=C(C=C(C(=C1O)O)O)C2=C(C=C3C(=CC(=CC3=[O+]2)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O.[Cl-]
• Molecular Formula: C27H31ClO17
• DSSTOX Substance ID: DTXSID90557790
• Molecular Weight: 663.0 g/mol
• CAS RN: 17670-06-3

Description

Delphin is a synthetic peptide derived from the venom of the blue-ringed octopus, Hapalochlaena maculosa. It is a powerful neurotoxin that has been studied for its potential therapeutic applications. Despite its potency, delphin is considered to be safe and non-toxic when used in laboratory settings.

Scientific Research Applications

Impact Forecasting in Biotechnology

DELPHI (Dynamic Early-warning by Learning to Predict High Impact) is a framework designed to provide early warnings for impactful research in the biotechnology field. It uses high-dimensional relationships among features from scientific literature to predict future research impact. DELPHI successfully identified 19 out of 20 seminal biotechnologies in a retrospective study, suggesting its potential as a tool for impact-optimized funding portfolios in scientific research (Weis & Jacobson, 2021).

Methodological Applications in Nursing Research

The Delphi technique, increasingly popular in nursing research, is valued for maximizing judgments and decision-making abilities of participants. This approach is useful when existing knowledge is incomplete or uncertain. It gathers expert-based judgments, often aiming to achieve consensus, making it a practical research tool in nursing (McKenna, 1994).

Economic Evaluation in Health Services

In economic evaluation, especially regarding medicines, the Delphi technique is less commonly used but offers significant potential. It aids in developing consensus among experts when direct evidence is limited. This method can be particularly valuable in areas where traditional research methods offer limited insight, such as in the assessment of new healthcare interventions (Simoens, 2006).

Enhancing Grant Review Processes

The Delphi process, adapted for grant selection, especially in specialized fields like pancreatic cancer research, has proven to be an efficient, transparent, and equitable method. It addresses the challenges in traditional review processes by incorporating expert opinions in a structured manner, facilitating better decision-making (Holliday & Spiridon Cristina Monica, 2010).

Educational Technology Research

The Delphi Technique is advantageous in educational technology research for obtaining expert opinion, building consensus, and forecasting trends. Its flexibility allows interaction with a diverse range of experts without the limitations of time and space, making it a valuable tool for researchers in this field (Nworie, 2011).

Mechanism of Action

Target of Action

Delphin, also known as Delphinidin, is an anthocyanidin, a primary plant pigment, and also an antioxidant . It is a key component in giving blue hues to flowers in the genera Viola and Delphinium

Mode of Action

As an antioxidant, delphin likely interacts with reactive oxygen species (ros) in the body, neutralizing them and thereby reducing oxidative stress .

Biochemical Pathways

As an antioxidant, delphin likely plays a role in the body’s oxidative stress response pathways .

Result of Action

As an antioxidant, delphin likely has a protective effect on cells by reducing oxidative stress . A study has shown that Delphinidin effectively suppresses the formation of intracellular α-synuclein aggregates , which suggests potential neuroprotective effects.

Q & A

Q1: What is Delphin?

A1: Delphin, also known as delphinidin 3,5-O-diglucoside, is a naturally occurring anthocyanin pigment responsible for the blue hues found in various fruits and flowers. [, , ]

Q2: In what plants is Delphin found?

A2: Delphin has been identified in a variety of plant species, including blueberries, red walnuts, Cayratia japonica berries, purple Salvia flowers, and eggplant. [, , , ]

Q3: What is the chemical structure of Delphin?

A3: Delphin is a diglucoside of delphinidin, meaning it consists of a delphinidin molecule attached to two glucose molecules. It is structurally characterized as delphinidin 3-O-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside. [, ]

Q4: Are there any studies on the potential health benefits of Delphin?

A4: While studies specifically focusing on Delphin's health benefits are limited, anthocyanins, in general, are recognized for their antioxidant properties and potential benefits for human health. [, ]

Q5: How does the structure of Delphin contribute to its color?

A5: The specific arrangement of hydroxyl and glucose groups on the Delphin molecule influences its interaction with light, resulting in the absorption and reflection of specific wavelengths that we perceive as blue. []

Q6: What is the Delphin pump used for?

A6: The Delphin is a centrifugal pump system used in medical settings for cardiopulmonary bypass (CPB) and circulatory assistance. [, ]

Q7: How does the Delphin pump compare to other centrifugal pumps in terms of blood trauma?

A7: In vitro studies comparing the Delphin pump to the BioMedicus pump showed that the Delphin pump caused significantly less increase in plasma hemoglobin levels, indicating potentially lower blood trauma. []

Q8: Are there any concerns regarding platelet function with the use of the Delphin pump?

A8: One in vitro study found that while the Delphin pump had a lesser impact on platelet counts compared to the BioMedicus pump at lower flow rates, it did lead to a significant increase in platelet time, suggesting some level of platelet inhibition. []

Q9: Has the Delphin pump been evaluated for pulsatile flow?

A9: While primarily designed for continuous flow, the Delphin pump has been investigated for its pulsatile flow capabilities in comparison to other pulsatile pumps like the Terumo Capiox. []

Q10: What is the Delphin software used for?

A10: Delphin is a simulation program designed to model hygrothermal transport in porous building materials. It is used to predict the behavior of building components under various climatic conditions. [, , ]

Q11: How does the Delphin software handle complex geometries?

A11: Delphin utilizes specific file formats to define the geometry of the simulated object, allowing for the representation of complex shapes and structures within the simulation environment. []

Q12: Can Delphin be used to evaluate historical building materials?

A12: Yes, Delphin has been successfully used to determine the generic hygrothermal properties of historical bricks and to assess the moisture behavior of historical constructions like the Humayun's Tomb in India. [, ]

Q13: How does Delphin handle the simulation of pipe models within building structures?

A13: Delphin has an implemented pipe model that allows for the simulation of heat input/output by surface heating/cooling systems and the estimation of energy gains from ground collectors. []

Q14: Can Delphin be coupled with other simulation software?

A14: Yes, Delphin can be coupled with other simulation programs, like NANDRAD, to perform co-simulation for more comprehensive building performance analyses. [, ]